Cas no 67367-33-3 (4-Hydroxy-6-methylnicotinic acid)

• Product Name: 4-Hydroxy-6-methylnicotinic acid
• CAS No: 67367-33-3
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD04038153
• CID: 58571
• PubChem ID: 10702014
• Update Time: 2025-06-13

4-Hydroxy-6-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-methylnicotinic acid
• 4-Hydroxy-6-methyl-3-pyridinecarboxylic acid
• 4-HYDROXY-6-METHYL-3-PICOLINIC
• 6-Methyl-4-Hydroxy-3-Pyridine Carboxylic Acid
• 6-methyl-4-hydroxy-3-pyridineformic acid
• 4-Hydroxy-2-methyl-5-pyridinecarboxylic acid
• 4-Hydroxy-6-Hydroxy Nicotinic Acid
• 4-HYDROXY-6-METHYL-3-PICOLINIC ACID
• 4-Hydroxy-6-methyl-nicotinic acid
• 4-Hydroxy-6-methyl-nicotinsaeure
• 4-hydroxy-6-methylpyridin-3-carboxylic acid
• 4-hydroxy-6-methylpyridine-3-carboxylic acid
• 4-hydroxynicotinic acid
• 4-Hydroxy 6-Methylnicotinic Acid
• 6-Methyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid
• 6-methyl-4-oxo-1H-pyridine-3-carboxylic Acid
• 6-methyl-4-hydroxynicotinic acid
• 6-METHYL-4(1H)-PYRIDONE-3-CARBOXYLIC ACID
• 3-Pyridinecarboxylic acid, 4-hydroxy-6-methyl-
• 3-Pyridinecarboxylic acid, 1,4-dihy
• FT-0600354
• SCHEMBL191344
• AOJLDZLRTUWFFY-UHFFFAOYSA-N
• 4-hydroxy-6-methyl nicotinic acid
• DTXSID50955410
• CS-W003138
• CHEMBRDG-BB 4002882
• 33821-58-8
• SY020527
• AS-13102
• BCP17538
• AB17044
• O11609
• MFCD08059729
• J-515504
• 6-methyl-4-(1h)-pyridone-3-carboxylic acid
• 6-methyl-4-oxo-1,4-dihydro-3-pyridinecarboxylic acid
• A835725
• AKOS015842393
• MFCD04038153
• 67367-33-3
• AKOS006280533
• FT-0648875
• EN300-85853
• 4-hydroxy-6-methyl-pyridine-3-carboxylic acid
• AC-8749
• 4-keto-6-methyl-1H-pyridine-3-carboxylic acid
• J-518897
• AMY33328
• Z1198163899
• 3-Pyridinecarboxylic acid, 1,4-dihydro-6-methyl-4-oxo-
• DB-006836
• 6-Methyl-4-oxo-1,4-dihydropyridine-3-carboxylicacid
• DB-068887
• 4-Hydroxy6-methylnicotinic acid
• ALBB-026578

• MDL： MFCD04038153
• Inchi： 1S/C7H7NO3/c1-4-2-6(9)5(3-8-4)7(10)11/h2-3H,1H3,(H,8,9)(H,10,11)
• InChI Key： AOJLDZLRTUWFFY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NC=C1C(=O)O

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.393
• Melting Point: 263-265 ºC
• Boiling Point: 311℃ at 760 mmHg
• Flash Point: 141.922 °C
• Refractive Index: 1.555
• PSA: 70.42000
• LogP: 0.79380
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Hydroxy-6-methylnicotinic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Hydroxy-6-methylnicotinic acid

Comprehensive Overview of 4-Hydroxy-6-methylnicotinic acid (CAS No. 67367-33-3): Properties, Applications, and Research Insights

4-Hydroxy-6-methylnicotinic acid (CAS No. 67367-33-3) is a specialized organic compound belonging to the nicotinic acid derivatives family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The hydroxyl group at the 4-position and the methyl group at the 6-position of the pyridine ring contribute to its distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 4-Hydroxy-6-methylnicotinic acid has increased, particularly in the development of novel drug candidates and biocatalysts. Researchers are exploring its role in enzyme inhibition and metabolic pathway modulation, aligning with the growing interest in precision medicine and targeted therapies. Its CAS No. 67367-33-3 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects.

The compound's solubility in polar solvents and its stability under physiological conditions make it suitable for in vitro studies. Additionally, its low toxicity profile has been highlighted in preliminary studies, though comprehensive toxicological assessments are ongoing. This aligns with the current focus on green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives.

From a commercial perspective, 4-Hydroxy-6-methylnicotinic acid is often utilized as a building block for heterocyclic compounds, which are pivotal in designing agrochemicals and veterinary pharmaceuticals. Its CAS No. 67367-33-3 is also associated with patents related to antimicrobial agents, addressing the global challenge of antibiotic resistance.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 4-Hydroxy-6-methylnicotinic acid, ensuring high purity for research applications. The compound's melting point and spectral data are well-documented, facilitating its identification in complex mixtures.

In conclusion, 4-Hydroxy-6-methylnicotinic acid (CAS No. 67367-33-3) represents a versatile and scientifically significant molecule. Its applications span drug discovery, material science, and biotechnology, making it a subject of continuous exploration. As research progresses, its potential to address emerging health challenges and industrial needs will likely expand further.